2-(4-Nitrophenyl)imidazo[2,1-b]benzothiazol-7-ol
Overview
Description
“2-(4-Nitrophenyl)imidazo[2,1-b]benzothiazol-7-ol” is a chemical compound that has been studied for its potential antimycobacterial properties . It is part of a series of imidazo[2,1-b]thiazole and benzo[d]imidazo[2,1-b]thiazole carboxamide derivatives . The most active derivative in this series, IT10, carries a 4-nitro phenyl moiety .
Molecular Structure Analysis
The molecular structure of “this compound” is characterized by the presence of an imidazo[2,1-b]thiazole core and a 4-nitrophenyl moiety . The compounds in this series were characterized by 1H NMR, 13C NMR, HPLC, and MS spectral analysis .Scientific Research Applications
Molecular Structure and Interactions
- The central imidazo[2,1-b][1,3]benzothiazole heterotricyclic unit of related compounds exhibits significant structural properties. It maintains a nearly planar structure, which is crucial for molecular interactions. In the crystal form, these molecules are linked by π–π stacking interactions and secondary S⋯O interactions, forming a three-dimensional framework. This structural attribute is important for the development of compounds with specific physical and chemical properties (Bunev et al., 2014).
Radiosensitizing and Anticarcinogenic Potential
- Imidazo[2,1-b][1,3]benzothiazole derivatives have been studied for their potential as radiosensitizers and anticarcinogenic compounds. Specific derivatives have shown considerable in vitro anticancer activity against human liver cancer and melanoma cell lines. The presence of certain functional groups, like sulfonamide, enhances their effectiveness, suggesting their potential in cancer treatment (Majalakere et al., 2020).
Immunological Applications
- A series of 2-phenylimidazo[2,1-b]benzothiazole derivatives exhibit significant suppressive activity on delayed type hypersensitivity (DTH) without inhibiting humoral immunity in mice. These findings suggest their potential use in treating conditions related to immune response regulation (Mase et al., 1986).
Antibacterial Activities
- Imidazo[2,1-b]benzothiazole derivatives demonstrate a wide range of biological activities, including antibacterial properties. They have been tested against various bacterial strains, showing effectiveness comparable to standard antibiotics. This suggests their potential as novel antibacterial agents (Palkar et al., 2010).
Synthesis and Chemical Reactivity
- The synthesis of imidazo[2,1-b]benzothiazole derivatives involves various chemical reactions, demonstrating their reactivity and versatility in chemical synthesis. This aspect is crucial for the development of new compounds with desired pharmacological or chemical properties (Kuznetsov et al., 2006).
Future Directions
The future directions for the study of “2-(4-Nitrophenyl)imidazo[2,1-b]benzothiazol-7-ol” and related compounds could involve further exploration of their antimycobacterial properties, particularly against Mycobacterium tuberculosis . Additionally, more research could be done to understand their mechanism of action and to optimize their synthesis for potential therapeutic applications .
Mechanism of Action
Target of Action
The primary target of 2-(4-Nitrophenyl)imidazo[2,1-b]benzothiazol-7-ol is Pantothenate synthetase of Mycobacterium tuberculosis (Mtb) . This enzyme plays a crucial role in the biosynthesis of pantothenate, a precursor of coenzyme A, which is essential for the survival and virulence of Mtb .
Mode of Action
The compound interacts with its target, Pantothenate synthetase, resulting in the inhibition of the enzyme’s activity . This interaction disrupts the biosynthesis of pantothenate, thereby affecting the survival and virulence of Mtb .
Biochemical Pathways
The affected pathway is the pantothenate biosynthesis pathway . By inhibiting Pantothenate synthetase, the compound disrupts the production of pantothenate, a precursor of coenzyme A. This disruption affects various downstream processes that rely on coenzyme A, including fatty acid synthesis and energy metabolism .
Pharmacokinetics
The compound was designed and synthesized with in silico admet prediction, suggesting that it likely has favorable pharmacokinetic properties .
Result of Action
The compound exhibits significant antitubercular activity. The most active derivative carrying a 4-nitro phenyl moiety displayed IC90 of 7.05 μM and IC50 of 2.32 μM against Mtb H37Ra . Furthermore, no acute cellular toxicity was observed (>128 μM) towards the MRC-5 lung fibroblast cell line .
Properties
IUPAC Name |
2-(4-nitrophenyl)imidazo[2,1-b][1,3]benzothiazol-6-ol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H9N3O3S/c19-11-5-6-13-14(7-11)22-15-16-12(8-17(13)15)9-1-3-10(4-2-9)18(20)21/h1-8,19H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCKPMFCYLRAGSW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CN3C4=C(C=C(C=C4)O)SC3=N2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H9N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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